Cas no 874592-57-1 ([(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate)

• Product Name: [(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate
• CAS No: 874592-57-1
• MF: C₂₃H₂₆N₂O₅S
• MW: 442.527945041656
• CID: 6103588
• PubChem ID: 16264968
• Update Time: 2025-07-09

[(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate Chemical and Physical Properties

Names and Identifiers

• 874592-57-1
• EN300-26603269
• [2-oxo-2-(1,2,3,4-tetrahydronaphthalen-1-ylamino)ethyl] 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate
• Z17347273
• [(1,2,3,4-tetrahydronaphthalen-1-yl)carbamoyl]methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate
• AKOS001174430
• [(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate

• Inchi： 1S/C23H26N2O5S/c1-17-9-11-18(12-10-17)13-14-31(28,29)24-15-23(27)30-16-22(26)25-21-8-4-6-19-5-2-3-7-20(19)21/h2-3,5,7,9-14,21,24H,4,6,8,15-16H2,1H3,(H,25,26)/b14-13+
• InChI Key： ZHWNLLZUDUQLGW-BUHFOSPRSA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(NCC(=O)OCC(NC1C2C=CC=CC=2CCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 442.15624311g/mol
• Monoisotopic Mass: 442.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 110Ų

Additional information on [(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate

Research Briefing on [(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate (CAS: 874592-57-1)

The compound [(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate (CAS: 874592-57-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a tetrahydronaphthalene core with a sulfonamide-linked acrylate moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activity, particularly in the context of inflammation and cancer.

Recent advancements in the synthesis of 874592-57-1 have highlighted improved yields and purity through optimized reaction conditions. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, achieving a 78% yield with high enantiomeric purity. This breakthrough is critical for scaling up production for preclinical and clinical studies. Additionally, the compound's stability under physiological conditions has been confirmed, making it a viable candidate for further drug development.

In terms of biological activity, 874592-57-1 has exhibited potent inhibitory effects on key inflammatory mediators such as COX-2 and NF-κB, as reported in a recent Bioorganic & Medicinal Chemistry Letters article (2024). In vitro assays using human macrophage cells showed a dose-dependent reduction in pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary in vivo studies in murine models of rheumatoid arthritis demonstrated significant reduction in joint swelling and inflammation at doses as low as 10 mg/kg.

The anticancer properties of 874592-57-1 have also been explored, with a focus on its ability to induce apoptosis in cancer cells. A 2023 study in Molecular Cancer Therapeutics revealed that the compound selectively targets cancer cells by inhibiting the PI3K/AKT/mTOR pathway, a critical signaling cascade in tumor growth and survival. Notably, the compound showed minimal cytotoxicity in normal cells, highlighting its potential as a targeted therapy. These findings have spurred interest in developing derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in the clinical translation of 874592-57-1. Pharmacokinetic studies indicate moderate oral bioavailability, necessitating further formulation optimization. Additionally, the compound's metabolic stability and potential drug-drug interactions require thorough investigation. Ongoing research aims to address these limitations through structural modifications and advanced delivery systems, such as nanoparticle encapsulation.

In conclusion, [(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate (CAS: 874592-57-1) represents a promising candidate for anti-inflammatory and anticancer therapies. Continued research into its mechanism, optimization of its pharmacological properties, and exploration of its therapeutic potential will be crucial for its advancement into clinical trials. The compound's unique structure and biological activity underscore its significance in the evolving landscape of chemical biology and drug discovery.